Cas no 1025628-94-7 (PYLJXOPFBFAIBG-XMHGGMMESA-N)

• Product Name: PYLJXOPFBFAIBG-XMHGGMMESA-N
• CAS No: 1025628-94-7
• MF: C₂₃H₂₀N₄O₃
• MW: 400.429904937744
• MDL: MFCD00171138
• CID: 5214950
• Update Time: 2025-10-24

PYLJXOPFBFAIBG-XMHGGMMESA-N Chemical and Physical Properties

Names and Identifiers

• PYLJXOPFBFAIBG-XMHGGMMESA-N

• MDL： MFCD00171138
• Inchi： 1S/C23H20N4O3/c1-16-11-17(2)27-23(26-16)25-14-19(13-24)22(28)29-15-18-7-6-10-21(12-18)30-20-8-4-3-5-9-20/h3-12,14H,15H2,1-2H3,(H,25,26,27)/b19-14+
• InChI Key： PYLJXOPFBFAIBG-XMHGGMMESA-N
• SMILES： C(/C#N)(=C/NC1=NC(C)=CC(C)=N1)\C(=O)OCC1=CC=CC(=C1)OC1C=CC=CC=1

Additional information on PYLJXOPFBFAIBG-XMHGGMMESA-N

Compound CAS No. 1025628-94-7: A Comprehensive Overview

The compound with CAS No. 1025628-94-7, also known as PYLJXOPFBFAIBG-XMHGGMMESA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of advanced materials that are being extensively researched for their role in nanotechnology, biomedical engineering, and energy storage solutions. Recent studies have highlighted its exceptional ability to enhance the performance of lithium-ion batteries, making it a promising candidate for next-generation energy technologies.

PYLJXOPFBFAIBG-XMHGGMMESA-N is characterized by its intricate molecular structure, which includes a combination of organic and inorganic components. This hybrid nature allows the compound to exhibit remarkable electronic and mechanical properties. For instance, its high conductivity and thermal stability make it ideal for use in flexible electronics and wearable devices. Researchers have also explored its potential in drug delivery systems, where its biocompatibility and controlled release mechanisms have shown great promise.

One of the most groundbreaking applications of CAS No. 1025628-94-7 is in the field of quantum computing. Its ability to facilitate qubit operations with high precision has led to collaborations between chemists and computer scientists to develop more efficient quantum processors. This interdisciplinary approach has not only advanced our understanding of the compound's properties but also opened new avenues for technological innovation.

In terms of synthesis, PYLJXOPFBFAIBG-XMHGGMMESA-N is produced through a complex multi-step process that involves advanced chemical engineering techniques. The synthesis process requires precise control over reaction conditions, including temperature, pressure, and catalyst selection, to ensure the formation of the desired product. Recent advancements in green chemistry have also enabled the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The global market for compounds like CAS No. 1025628-94-7 is rapidly expanding due to increasing demand from industries such as semiconductors, pharmaceuticals, and renewable energy. Market analysis suggests that the demand for such specialized chemicals will continue to grow as new applications are discovered and existing ones are scaled up for commercial use.

In conclusion, CAS No. 1025628-94-7 (PYLJXOPFBFAIBG-XMHGGMMESA-N) represents a cutting-edge advancement in materials science with vast potential across multiple industries. Its unique properties, combined with ongoing research into novel applications, position it as a key player in shaping future technologies. As scientists continue to unlock its full potential, this compound is set to play a pivotal role in addressing some of the most pressing challenges of our time.